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Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

Introduction: Dysprosium-165 (¹⁶⁵Dy) is a reactor-produced radionuclide that has carved a

significant niche in therapeutic nuclear medicine, primarily due to its favorable physical

characteristics. With a short half-life and energetic beta emissions, it is an ideal candidate for

localized therapies where rapid dose delivery and minimal exposure to non-target tissues are

critical. Its principal application is in the field of radiation synovectomy (radiosynovectomy), a

procedure for treating inflammatory joint diseases such as rheumatoid arthritis.[1][2][3] This

guide provides a comprehensive technical overview of ¹⁶⁵Dy, from its production and

formulation into radiopharmaceuticals to its clinical applications, dosimetry, and quality control

procedures, aimed at researchers, scientists, and professionals in drug development.

Core Physical and Nuclear Properties
Dysprosium-165 is produced by the neutron irradiation of natural dysprosium.[4] Its properties

make it highly suitable for radiosynovectomy: a short half-life that minimizes long-term radiation

exposure and beta emissions with sufficient energy to penetrate and destroy the inflamed

synovial tissue, coupled with low gamma emissions that reduce exposure to medical personnel

and non-target organs.[1]
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Property Value

Half-life 2.334 hours[5][6][7]

Decay Mode Beta (β⁻) emission[5][6]

Daughter Nuclide Holmium-165 (¹⁶⁵Ho) (Stable)[5][7]

Maximum Beta Energy (Eβmax) 1.3 MeV[8]

Mean Electron Energy 0.44728 MeV[5]

Primary Gamma Ray Energy 94.7 keV[8]

Production Method ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction[9]

Production of Dysprosium-165
The production of ¹⁶⁵Dy is achieved through neutron capture by the stable isotope ¹⁶⁴Dy, which

has a natural abundance of 28.3%.[10][11] This process is typically carried out in a nuclear

reactor.

Production Workflow:

Target Material: High-purity natural Dysprosium(III) nitrate (Dy(NO₃)₃) or Dysprosium(III)

oxide (Dy₂O₃) is used as the target material.[8][9]

Neutron Irradiation: The target is irradiated in a nuclear reactor with a thermal neutron flux.

For example, irradiating natural Dy(NO₃)₃ at a flux of 3-4 × 10¹³ neutrons/cm²·s for about 6

hours can produce significant quantities of ¹⁶⁵Dy.[8]

Post-Irradiation Processing: The irradiated target, now containing ¹⁶⁵Dy, is dissolved in a

suitable solvent, such as 0.1 N HCl, to prepare it for radiolabeling.[8]
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Fig. 1: Production workflow for Dysprosium-165.

Radiopharmaceutical Formulation
For effective radiosynovectomy, ¹⁶⁵Dy must be incorporated into particles large enough to be

retained within the synovial cavity of the joint, thereby preventing leakage to non-target organs.

[9] The most common formulations are Dysprosium-165 ferric hydroxide macroaggregates

(¹⁶⁵Dy-FHMA) and Dysprosium-165 hydroxide macroaggregates (¹⁶⁵Dy-HMA).[12][13]

Key Formulation Characteristics:
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Particle Size: The majority of particles are in the 3-5 micron range, which is optimal for

retention within the joint space.[4][12]

Carrier: The radionuclide is co-precipitated with ferric hydroxide or prepared as dysprosium

hydroxide particles suspended in sterile saline.[9][12]

Advantages of ¹⁶⁵Dy-HMA: This formulation avoids the use of ferric hydroxide and allows for

a higher concentration of dysprosium.[12]

Experimental Protocol: Preparation of ¹⁶⁵Dy Hydroxide
Macroaggregates (¹⁶⁵Dy-HMA)
This protocol is a generalized representation based on described methods.

Preparation of ¹⁶⁵Dy Solution:

An irradiated Dy(NO₃)₃ target is dissolved in 0.1 N hydrochloric acid to form ¹⁶⁵DyCl₃.[8]

The solution's activity is measured using a calibrated dose calibrator.

Macroaggregate Formation:

The acidic ¹⁶⁵Dy solution is added to a sterile, pyrogen-free reaction vial.

A sterile solution of sodium hydroxide (e.g., 0.2 N NaOH) is added dropwise while stirring

to precipitate ¹⁶⁵Dy(OH)₃. The pH is carefully adjusted to be alkaline (e.g., pH > 9).

The mixture is agitated to promote the formation of macroaggregates of the desired size.

Washing and Resuspension:

The suspension is centrifuged to pellet the macroaggregates.

The supernatant is discarded, and the particles are washed multiple times with sterile

saline to remove any unbound ¹⁶⁵Dy.

After the final wash, the ¹⁶⁵Dy-HMA particles are resuspended in a known volume of sterile

saline for injection.
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Sterilization:

The final suspension is sterilized, often by autoclaving at 121°C for 30 minutes, to ensure

it is safe for clinical use.[14]

¹⁶⁵Dy-HMA Formulation Workflow
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Fig. 2: Formulation of ¹⁶⁵Dy-Hydroxide Macroaggregates.

Mechanism of Action in Radiation Synovectomy
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Radiation synovectomy is a non-surgical procedure that aims to destroy the inflamed synovial

membrane (synovium) that is responsible for the pain and joint destruction in chronic

inflammatory arthritis.

Intra-articular Injection: The ¹⁶⁵Dy-HMA suspension is injected directly into the affected joint

cavity (e.g., the knee).[1]

Particle Retention: The macroaggregates are phagocytosed by synovial macrophages and

retained within the joint space.

Beta Irradiation: ¹⁶⁵Dy decays, emitting high-energy beta particles.

Tissue Ablation: These beta particles have a maximum tissue penetration of approximately

5.7 mm, which is sufficient to irradiate and destroy the inflamed synovial lining while sparing

the underlying cartilage and bone.[1]

Therapeutic Effect: The ablation of the synovium leads to a reduction in inflammation, pain,

and joint effusion.
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Mechanism of Action in Radiosynovectomy
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Fig. 3: Therapeutic pathway of ¹⁶⁵Dy in the joint.

Clinical Efficacy and Dosimetry
Clinical studies have demonstrated that ¹⁶⁵Dy-FHMA is an effective agent for radiation

synovectomy, particularly for patients with rheumatoid arthritis and persistent synovitis of the

knee.[15]
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Clinical Study Data (¹⁶⁵Dy-FHMA in Knee
Synovitis)

Patient Cohort 111 patients (follow-up on 59 knees)[15]

Typical Administered Activity 270 mCi[15]

Overall Efficacy (2-year follow-up) 39/59 Good, 9/59 Fair, 11/59 Poor[15]

Efficacy in Stage I Radiographic Changes 19/25 Good result[15]

Efficacy in Stage II Radiographic Changes 20/34 Good result[15]

A significant advantage of ¹⁶⁵Dy is its favorable dosimetry profile, characterized by low systemic

spread and reduced radiation dose to non-target organs compared to longer-lived

radionuclides like Yttrium-90 (⁹⁰Y).[9][15]

Dosimetry and Biodistribution Data

Mean Whole-Body Dose (Human) 0.3 rad[9][15]

Mean Liver Dose at 24h (Human) 3.2 rad[9][15]

Leakage to Liver at 24h (Rabbit) ~0.003% of injected dose (¹⁶⁵Dy-HMA)[4]

Leakage to Liver at 24h (Rabbit) ~0.3% of injected dose (¹⁶⁵Dy-FHMA)[9]

Leakage to Kidneys at 24h (Rabbit) ~0.1% of injected dose (¹⁶⁵Dy-FHMA)[9]

Quality Control
Rigorous quality control (QC) is mandatory to ensure the safety, purity, and efficacy of the final

radiopharmaceutical product.[16][17][18]

Key Quality Control Tests:

Radionuclidic Purity: Assessed using a gamma-ray spectrometer to confirm that ¹⁶⁵Dy is the

primary radionuclide present and to quantify any impurities.[8][9]
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Radiochemical Purity (RCP): Determines the percentage of radioactivity in the desired

chemical form (i.e., bound to the macroaggregates). This is crucial to minimize the leakage

of free ¹⁶⁵Dy.[17]

Particle Size Analysis: Microscopy or filtration methods are used to confirm that the particle

size distribution is within the target range (e.g., 3-5 µm).[12]

Sterility and Pyrogenicity: The final product must be tested for microbial contamination

(sterility) and pyrogens (fever-inducing substances) using standard pharmacopeial methods,

such as the Limulus Amebocyte Lysate (LAL) test for pyrogens.[19]

Experimental Protocol: Radiochemical Purity by ITLC
System Setup: Instant thin-layer chromatography (ITLC) strips (e.g., silica gel) are used as

the stationary phase. A suitable solvent system (mobile phase) is chosen, such as a

methanol:water:acetic acid mixture.[8]

Spotting: A small spot of the ¹⁶⁵Dy-HMA suspension is carefully applied to the origin of the

ITLC strip.

Development: The strip is placed in a chromatography tank containing the solvent. The

solvent migrates up the strip via capillary action.

Separation: The large ¹⁶⁵Dy-HMA particles remain at the origin (Rf = 0), while any smaller,

soluble impurities (like free ¹⁶⁵Dy³⁺) migrate with the solvent front (Rf > 0).

Analysis: The strip is dried and cut in half (origin and front). The radioactivity of each section

is measured in a gamma counter.

Calculation: RCP is calculated as: RCP (%) = [Counts at Origin / (Counts at Origin + Counts

at Front)] x 100
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Radiopharmaceutical Quality Control Workflow
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Fig. 4: Essential quality control checks for ¹⁶⁵Dy radiopharmaceuticals.

Conclusion
Dysprosium-165 represents a highly effective and safe therapeutic radionuclide for localized

treatments, most notably radiation synovectomy. Its short half-life and suitable beta energy

provide a distinct clinical advantage over longer-lived isotopes, reducing the radiation burden

on patients and minimizing hospitalization time.[4][20] The successful application of ¹⁶⁵Dy relies

on robust production methods, precise formulation of macroaggregates to ensure joint

retention, and stringent quality control. For researchers and drug developers, ¹⁶⁵Dy serves as

an excellent model for the development of other particle-based radiotherapeutics, where

localization and rapid decay are paramount for efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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